Cas no 83409-17-0 (3-(2-methyl-1-{[4-(4-methylphenyl)piperazin-1-yl]carbonyl}propyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one)
![3-(2-methyl-1-{[4-(4-methylphenyl)piperazin-1-yl]carbonyl}propyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one structure](https://www.kuujia.com/scimg/cas/83409-17-0x500.png)
83409-17-0 structure
Product name:3-(2-methyl-1-{[4-(4-methylphenyl)piperazin-1-yl]carbonyl}propyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
3-(2-methyl-1-{[4-(4-methylphenyl)piperazin-1-yl]carbonyl}propyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methyl-1-{[4-(4-methylphenyl)piperazin-1-yl]carbonyl}propyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
- 3-[3-methyl-1-[4-(4-methylphenyl)piperazin-1-yl]-1-oxobutan-2-yl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4-one
- Piperazine, 1-(3-methyl-1-oxo-2-(4-oxo-2-(3,4,5-trimethoxyphenyl)-3-(4H)-quinazolinyl)butyl)-4-(4-methylphenyl)-
- DTXSID001003413
- 3-{3-Methyl-1-[4-(4-methylphenyl)piperazin-1-yl]-1-oxobutan-2-yl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
- 83409-17-0
-
- Inchi: InChI=1S/C33H38N4O5/c1-21(2)29(33(39)36-17-15-35(16-18-36)24-13-11-22(3)12-14-24)37-31(34-26-10-8-7-9-25(26)32(37)38)23-19-27(40-4)30(42-6)28(20-23)41-5/h7-14,19-21,29H,15-18H2,1-6H3
- InChI Key: JIEJNIAVAWUPLC-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)N2CCN(CC2)C(=O)C(C(C)C)N3C(=NC4=CC=CC=C4C3=O)C5=CC(=C(C(=C5)OC)OC)OC
Computed Properties
- Exact Mass: 570.28422033g/mol
- Monoisotopic Mass: 570.28422033g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 42
- Rotatable Bond Count: 8
- Complexity: 944
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.9Ų
- XLogP3: 5.3
3-(2-methyl-1-{[4-(4-methylphenyl)piperazin-1-yl]carbonyl}propyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one Related Literature
-
Charles J. Choi,Brian T. Cunningham Lab Chip, 2007,7, 550-556
-
2. A bimodal-pore strategy for synthesis of Pt3Co/C electrocatalyst toward oxygen reduction reaction†Wei Hong,Xinran Shen,Fangzheng Wang,Xin Feng,Jing Li,Zidong Wei Chem. Commun., 2021,57, 4327-4330
-
Ting Song,Gongchang Zeng,Piyong Zhang,Tingting Wang,Atif Ali,Shaobin Huang,Heping Zeng J. Mater. Chem. A, 2019,7, 503-512
-
Samuel J. Rowley-Neale,Jamie M. Fearn,Dale A. C. Brownson,Graham C. Smith,Xiaobo Ji,Craig E. Banks Nanoscale, 2016,8, 14767-14777
-
Shuyao Wu,Jiali Chen,Daliang Liu,Qian Zhuang,Qi Pei,Lixin Xia,Qian Zhang,Jun-ichi Kikuchi,Yoshio Hisaeda RSC Adv., 2016,6, 70781-70790
83409-17-0 (3-(2-methyl-1-{[4-(4-methylphenyl)piperazin-1-yl]carbonyl}propyl)-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one) Related Products
- 2228523-30-4(O-2-(3-cyclopropylphenyl)propan-2-ylhydroxylamine)
- 682-01-9(Tetrapropyl orthosilicate)
- 2171212-35-2((2S)-3-(tert-butoxy)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)
- 177420-63-2(2-Bromo-3-(trifluoromethyl)benzoic acid)
- 1209997-87-4(1-(Piperidin-3-yl)imidazolidin-2-one hydrochloride)
- 1249329-25-6((3-Methylbutan-2-yl)[2-(piperidin-1-yl)ethyl]amine)
- 339025-53-5(N-(4-{[2-oxo-5-(trifluoromethyl)-1,2-dihydropyridin-1-yl]methyl}phenyl)morpholine-4-carboxamide)
- 62969-41-9(2,4-Dichloro-5-nitrophenyl ethyl carbonate)
- 927997-30-6(Benzenesulfonyl chloride, 2-methoxy-5-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-)
- 1340179-11-4(hexyl1-(1,3-thiazol-2-yl)ethylamine)
Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
